Cas no 1218765-14-0 (2-Chloro-6-methoxy-3-methylquinoxaline)

• Product Name: 2-Chloro-6-methoxy-3-methylquinoxaline
• CAS No: 1218765-14-0
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD11656510
• CID: 2112811
• PubChem ID: 46741341
• Update Time: 2025-08-03

2-Chloro-6-methoxy-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxy-3-methylQuinoxaline
• ZJPLJTSILZVYJC-UHFFFAOYSA-N
• SBB079756
• Quinoxaline, 2-chloro-6-methoxy-3-methyl-
• 2-Chloro-6-methoxy-3-methylquinoxaline

• MDL： MFCD11656510
• Inchi： 1S/C10H9ClN2O/c1-6-10(11)13-8-4-3-7(14-2)5-9(8)12-6/h3-5H,1-2H3
• InChI Key： ZJPLJTSILZVYJC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C=C(C=CC2=N1)OC

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Chloro-6-methoxy-3-methylquinoxaline

Comprehensive Overview of 2-Chloro-6-methoxy-3-methylquinoxaline (CAS No. 1218765-14-0): Properties, Applications, and Market Insights

2-Chloro-6-methoxy-3-methylquinoxaline (CAS No. 1218765-14-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoxaline derivative features a unique molecular structure with a chloro substituent at the 2-position, a methoxy group at the 6-position, and a methyl group at the 3-position. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals.

The growing demand for 2-Chloro-6-methoxy-3-methylquinoxaline is driven by its role in addressing critical challenges such as antibiotic resistance and sustainable agriculture. Researchers are increasingly exploring its potential as a building block for next-generation quinoxaline-based drugs, which show promise in targeting resistant bacterial strains. In the agrochemical sector, this compound serves as a precursor for eco-friendly pesticides, aligning with the global shift toward green chemistry practices.

From a chemical perspective, 2-Chloro-6-methoxy-3-methylquinoxaline exhibits notable stability under standard conditions, with a molecular weight of 208.64 g/mol and a purity typically exceeding 98%. Its solubility profile—soluble in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane but sparingly soluble in water—makes it particularly suitable for organic synthesis applications. Recent studies have highlighted its utility in cross-coupling reactions, where it acts as an electrophilic partner in palladium-catalyzed transformations.

The compound's mechanism of action in biological systems stems from its ability to interact with enzyme active sites and DNA binding domains. This characteristic has spurred investigations into its potential as a kinase inhibitor for cancer therapy and as a bacterial efflux pump blocker to combat multidrug-resistant pathogens. These applications position 2-Chloro-6-methoxy-3-methylquinoxaline at the forefront of medicinal chemistry innovation.

Market analysis indicates steady growth in the quinoxaline derivatives market, with 2-Chloro-6-methoxy-3-methylquinoxaline maintaining a niche but expanding presence. Pharmaceutical companies are actively filing patents incorporating this scaffold, particularly for central nervous system (CNS) therapeutics and anti-infective formulations. The agrochemical sector accounts for approximately 40% of current demand, driven by the need for low-residue crop protection solutions that meet stringent environmental regulations.

Quality control protocols for 2-Chloro-6-methoxy-3-methylquinoxaline typically involve high-performance liquid chromatography (HPLC) analysis with UV detection at 254 nm. Reputable suppliers provide comprehensive certificates of analysis (CoA) detailing parameters such as residual solvents, heavy metal content, and chromatographic purity. Storage recommendations generally specify protection from moisture at temperatures between 2-8°C in amber glass containers to maintain long-term stability.

Emerging research directions for 2-Chloro-6-methoxy-3-methylquinoxaline include its potential in material science applications, particularly as a precursor for organic electronic materials. The compound's conjugated system and substituent pattern make it interesting for developing organic semiconductors and light-emitting diodes (OLEDs). This diversification of applications suggests that demand for this versatile chemical intermediate will continue to grow across multiple industries.

Synthetic approaches to 2-Chloro-6-methoxy-3-methylquinoxaline typically start from commercially available 3-methyl-6-methoxyquinoxalin-2(1H)-one, followed by chlorination using reagents such as phosphorus oxychloride. Recent process optimization efforts have focused on green chemistry principles, including catalyst recycling and solvent minimization. These improvements address growing industry requirements for sustainable chemical production while maintaining high yields (>85%) and excellent purity.

Regulatory status varies by region, but 2-Chloro-6-methoxy-3-methylquinoxaline generally falls under standard chemical handling guidelines rather than specialized restrictions. Material Safety Data Sheets (MSDS) emphasize standard laboratory precautions including personal protective equipment (PPE) and adequate ventilation. The compound's environmental profile shows moderate persistence but low bioaccumulation potential, making it suitable for controlled industrial use.

Future prospects for 2-Chloro-6-methoxy-3-methylquinoxaline appear promising, with market analysts projecting compound annual growth rates (CAGR) of 6-8% through 2030. This growth will likely be driven by expanding applications in precision medicine and smart agriculture, as well as potential breakthroughs in functional materials. Ongoing research into structure-activity relationships may uncover additional therapeutic or technological applications for this versatile heterocyclic compound.